Cas no 2411242-63-0 (N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide)

• Product Name: N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide
• CAS No: 2411242-63-0
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 5357524
• Update Time: 2025-06-08

N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide
• N-(2-Dibenzo-p-dioxin-1-ylethyl)prop-2-enamide
• Z3816902821

• Inchi： 1S/C17H15NO3/c1-2-16(19)18-11-10-12-6-5-9-15-17(12)21-14-8-4-3-7-13(14)20-15/h2-9H,1,10-11H2,(H,18,19)
• InChI Key： MVMZDCIKFWSEEC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC2C=CC=C(C1=2)CCNC(C=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• XLogP3: 3.2
• Topological Polar Surface Area: 47.6

Additional information on N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide

N-[2-(Oxanthren-1-yl)ethyl]prop-2-enamide (CAS No. 2411242-63-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-[2-(Oxanthren-1-yl)ethyl]prop-2-enamide (CAS No. 2411242-63-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its oxanthrene core and amide functionality, represents a promising candidate for various biological studies and drug development initiatives.

The molecular structure of N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide is composed of an oxanthrene ring, which is a seven-membered heterocyclic compound with a benzene ring fused to a six-membered ring containing an oxygen atom. The presence of the oxanthrene moiety imparts unique electronic and steric properties to the molecule, making it an interesting target for synthetic chemists and medicinal chemists alike. The amide group attached to the ethyl chain further enhances the compound's reactivity and solubility, contributing to its potential biological activity.

Recent studies have highlighted the significance of N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties. The oxanthrene core has been shown to interact with key inflammatory mediators, such as cyclooxygenase (COX) enzymes, thereby reducing the production of pro-inflammatory prostaglandins. This makes N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide a potential candidate for the treatment of inflammatory diseases such as arthritis and colitis.

In addition to its anti-inflammatory effects, N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide has also been investigated for its potential as an anticancer agent. Studies conducted in vitro have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activity of kinases such as AKT and ERK, which are frequently overactivated in various types of cancer. These findings suggest that N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide could be developed into a novel therapeutic agent for cancer treatment.

The synthetic route for preparing N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide has been optimized to ensure high yields and purity. The synthesis typically involves the reaction of an appropriate oxanthrene derivative with an amine-containing reagent under controlled conditions. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has further enhanced the efficiency and scalability of the process. This makes it feasible to produce sufficient quantities of the compound for both laboratory research and preclinical studies.

The physicochemical properties of N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide have been extensively characterized using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activity. For example, NMR spectroscopy has revealed that the amide group exhibits significant conformational flexibility, which may influence its interactions with biological targets.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, N-[2-(oxanthren-1-yl)ethyl]prop-2-enamide (CAS No. 2411242-63-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its anti-inflammatory and anticancer properties, make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing new treatments.